Cas no 846032-44-8 (5H-BENZOCYCLOHEPTEN-1-AMINE, 6,7,8,9-TETRAHYDRO-)

• Product Name: 5H-BENZOCYCLOHEPTEN-1-AMINE, 6,7,8,9-TETRAHYDRO-
• CAS No: 846032-44-8
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 3324350
• PubChem ID: 21701862
• Update Time: 2025-04-21

5H-BENZOCYCLOHEPTEN-1-AMINE, 6,7,8,9-TETRAHYDRO- Chemical and Physical Properties

Names and Identifiers

• 5H-BENZOCYCLOHEPTEN-1-AMINE, 6,7,8,9-TETRAHYDRO-
• 6,7,8,9-Tetrahydro-5H-benzo[7]annulen-1-amine
• 6,7,8,9-tetrahydro-5H-benzocyclohepten-1-ylamine
• DB-207327
• 6,7,8,9-Tetrahydro-5h-benzo[7] annulen-1-amine
• 846032-44-8
• RTSRUUJKIOUOCT-UHFFFAOYSA-N
• SCHEMBL3801550
• 6,7,8,9-tetrahydro-5H-benzo[7]annulene-1-amine

• Inchi： 1S/C11H15N/c12-11-8-4-6-9-5-2-1-3-7-10(9)11/h4,6,8H,1-3,5,7,12H2
• InChI Key： RTSRUUJKIOUOCT-UHFFFAOYSA-N
• SMILES： C12=CC=CC(N)=C1CCCCC2

Computed Properties

• Exact Mass: 161.120449483Da
• Monoisotopic Mass: 161.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų